Cas no 1525290-62-3 (5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1525290-62-3
• MF: C₇H₁₀FN₃O₂
• MW: 187.171604633331
• CID: 5740123
• PubChem ID: 81106961
• Update Time: 2025-11-05

5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1525290-62-3
• 5-amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS019676445
• EN300-1109054
• 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(3-fluoropropyl)-
• 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H10FN3O2/c8-2-1-3-11-4-5(9)6(12)10-7(11)13/h4H,1-3,9H2,(H,10,12,13)
• InChI Key： RBCLISOBLZRRDM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCF)C=C(N)C(=O)N1

Computed Properties

• Exact Mass: 187.07570473g/mol
• Monoisotopic Mass: 187.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1525290-62-3)

5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1525290-62-3) is a fluorinated pyrimidine derivative gaining attention in pharmaceutical and biochemical research. This compound belongs to the class of modified nucleobases, which are pivotal in drug discovery, particularly in the development of targeted therapies. The presence of the 3-fluoropropyl moiety enhances its metabolic stability, making it a promising candidate for applications in medicinal chemistry and molecular biology.

Researchers are increasingly interested in 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione due to its potential role in modulating enzymatic activity and its compatibility with modern drug design paradigms. The compound's unique structure, featuring a tetrahydropyrimidine-2,4-dione core, allows for selective interactions with biological targets, such as kinases and nucleic acid-binding proteins. This specificity aligns with current trends in precision medicine, where compounds like this are explored for their ability to minimize off-target effects.

The synthesis of CAS No. 1525290-62-3 involves multi-step organic reactions, including fluorination and cyclization strategies, to achieve high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications. Its stability under physiological conditions further underscores its utility in in vitro and in vivo studies, addressing the growing demand for reliable biochemical tools.

In the context of trending topics, 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is often discussed alongside advancements in fluorinated pharmaceuticals and small-molecule therapeutics. Fluorination is a key strategy in modern drug design, as it improves pharmacokinetic properties such as bioavailability and half-life. This compound exemplifies how subtle structural modifications can lead to significant improvements in drug-like properties, a subject frequently searched by chemists and pharmacologists.

Another area of interest is the compound's potential application in neurodegenerative disease research. Fluorinated pyrimidines are being investigated for their ability to cross the blood-brain barrier, a critical factor in developing treatments for conditions like Alzheimer's and Parkinson's diseases. While CAS No. 1525290-62-3 is not yet a clinical candidate, its structural features make it a valuable scaffold for further optimization in CNS-targeted drug discovery.

From an industrial perspective, the demand for high-quality 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is driven by its use in high-throughput screening and fragment-based drug design. Pharmaceutical companies and academic labs seek reliable suppliers of this compound to support their R&D efforts. Its compatibility with automated synthesis platforms also makes it a fit for AI-driven drug discovery, a hot topic in the intersection of chemistry and machine learning.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While 1525290-62-3 is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. The growing emphasis on green chemistry has prompted researchers to explore sustainable methods for producing fluorinated compounds like this, balancing efficacy with environmental responsibility.

In summary, 5-Amino-1-(3-fluoropropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1525290-62-3) represents a versatile and scientifically relevant molecule with broad applications in drug discovery and biochemical research. Its fluorinated structure, combined with its functional versatility, positions it as a compound of interest for addressing contemporary challenges in medicine and biotechnology. As research progresses, this molecule may unlock new possibilities in targeted therapy and beyond.